5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-(2-fluorophenyl)-2-methoxypropyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H15ClFNO2S/c1-15(20-2,10-5-3-4-6-11(10)17)9-18-14(19)12-7-8-13(16)21-12/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key: HHCHSLRISHIVAR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC=C(S1)Cl)(C2=CC=CC=C2F)OC
• Molecular Formula: C15H15ClFNO2S
• Molecular Weight: 327.8 g/mol

Description

5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)thiophene-2-carboxamide is a synthetic compound that has been widely used in scientific research. It belongs to the class of thieno[2,3-d]pyrimidine-2,4-dione compounds and has been found to exhibit potent biological activity.

Scientific Research Applications

Synthetic Methodologies

Research into related compounds, such as various thiophene derivatives, focuses on developing efficient synthetic routes. For example, the solvent-free synthesis of (E)-2-(substituted benzylideneamino)-N-(3-chloro-4-fluorophenyl)-hexahydro-2H-cyclopenta[b]thiophene-3-carboxamide derivatives demonstrated an efficient microwave-assisted method, highlighting the role of specific substituents on the thiophene moiety in enhancing reaction yields and purity (G. Thirunarayanan & K. Sekar, 2013).

Antimicrobial Activity

Another significant area of application is the development of compounds with antimicrobial properties. For instance, novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides were synthesized and found to be potent inhibitors of Mycobacterium tuberculosis, showcasing the potential of thiophene derivatives as antitubercular agents with promising therapeutic profiles (Sandeep Kumar Marvadi et al., 2020).

Mechanism of Action

Target of Action

The primary target of 5-chloro-N-(2-(2-fluorophenyl)-2-methoxypropyl)thiophene-2-carboxamide is the coagulation enzyme Factor Xa (FXa) . FXa is a particularly promising target for anticoagulant therapy .

Mode of Action

This compound interacts with FXa through the neutral ligand chlorothiophene in the S1 subsite . This interaction allows for the combination of good oral bioavailability and high potency .

Pharmacokinetics

It is mentioned that the compound has good oral bioavailability , which suggests that it is well absorbed from the gastrointestinal tract and can reach its target site in the body effectively.